Cas no 871-68-1 (3-Heptene-1,7-diol,1,7-diacetate)

• Product Name: 3-Heptene-1,7-diol,1,7-diacetate
• CAS No: 871-68-1
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 725198
• PubChem ID: 5354761
• Update Time: 2025-04-19

3-Heptene-1,7-diol,1,7-diacetate Chemical and Physical Properties

Names and Identifiers

• 3-Heptene-1,7-diol,1,7-diacetate
• [(Z)-7-acetyloxyhept-4-enyl] acetate
• 871-68-1
• DTXSID30417849
• (3Z)-Hept-3-ene-1,7-diyl diacetate
• NSC18529
• NSC-18529

• Inchi： 1S/C11H18O4/c1-10(12)14-8-6-4-3-5-7-9-15-11(2)13/h3-4H,5-9H2,1-2H3/b4-3-
• InChI Key： COBYGFWRPPXOST-ARJAWSKDSA-N
• SMILES： O(C(C)=O)CCC/C=C\CCOC(C)=O

Computed Properties

• Exact Mass: 214.121
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.016
• Boiling Point: 273.4°C at 760 mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.449
• PSA: 52.60000
• LogP: 1.83910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives